Cas no 1805938-01-5 (3-Bromo-2-fluoro-4-nitrobenzyl alcohol)

• Product Name: 3-Bromo-2-fluoro-4-nitrobenzyl alcohol
• CAS No: 1805938-01-5
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 4963361
• Update Time: 2025-05-25

3-Bromo-2-fluoro-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-nitrobenzyl alcohol

• Inchi： 1S/C7H5BrFNO3/c8-6-5(10(12)13)2-1-4(3-11)7(6)9/h1-2,11H,3H2
• InChI Key： HFXNRAFHOZQIRR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CO)=C1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.94368 g/mol
• Monoisotopic Mass: 248.94368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66
• Molecular Weight: 250.02

Additional information on 3-Bromo-2-fluoro-4-nitrobenzyl alcohol

3-Bromo-2-fluoro-4-nitrobenzyl Alcohol: A Comprehensive Overview

3-Bromo-2-fluoro-4-nitrobenzyl alcohol (CAS No. 1805938-01-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzyl alcohol group substituted with bromine, fluorine, and nitro groups at specific positions on the aromatic ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 3-bromo-2-fluoro-4-nitrobenzyl alcohol involves a series of carefully designed reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to optimize the yield and purity of this compound. For instance, researchers have demonstrated that microwave irradiation can significantly accelerate the nitration and bromination steps while maintaining the stereochemical integrity of the molecule.

One of the most promising applications of 3-bromo-2-fluoro-4-nitrobenzyl alcohol lies in its role as an intermediate in drug discovery. The compound's ability to undergo various functional group transformations makes it an ideal candidate for constructing bioactive molecules with complex architectures. For example, recent research has shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, paving the way for potential therapeutic applications.

In addition to its pharmaceutical applications, 3-bromo-2-fluoro-4-nitrobenzyl alcohol has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for industrial processes. A study published in 2023 reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing the efficiency and selectivity of these reactions.

The environmental impact and safety profile of 3-bromo-2-fluoro-4-nitrobenzyl alcohol are critical considerations for its large-scale production and use. Recent toxicological studies have focused on assessing the compound's potential risks to human health and ecosystems. These studies have revealed that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory agencies are actively monitoring its usage to ensure compliance with safety standards.

Looking ahead, the development of sustainable synthesis routes for 3-bromo-2-fluoro-4-nitrobenzyl alcohol is a key area of research. Scientists are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during the production process. Furthermore, advancements in computational chemistry are enabling researchers to predict the compound's reactivity and stability more accurately, facilitating the design of more efficient synthetic pathways.

In conclusion, 3-bromo-2-fluoro-4-nitrobenzyl alcohol (CAS No. 1805938-01-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, position it as a valuable tool for future innovations in science and technology.